
Furanoditerpene Glycosides from Tinospora
crispa: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Borapetoside F

Cat. No.: B15587365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of furanoditerpene glycosides isolated

from Tinospora crispa, a plant with a rich history in traditional medicine across Southeast Asia.

This document details the isolation, structural elucidation, and biological activities of these

compounds, with a focus on their potential therapeutic applications.

Introduction to Furanoditerpene Glycosides from
Tinospora crispa
Tinospora crispa (Menispermaceae) is a source of various bioactive secondary metabolites,

with clerodane-type furanoditerpenoids being a characteristic and abundant class of

compounds.[1] These molecules and their glycosidic derivatives have garnered significant

scientific interest due to their diverse pharmacological activities, including anti-inflammatory,

antioxidant, immunomodulatory, cytotoxic, and anti-diabetic properties.[2][3] This guide will

focus specifically on the furanoditerpene glycosides, providing quantitative data, detailed

experimental protocols, and an exploration of their mechanisms of action through signaling

pathway diagrams.

Isolated Furanoditerpene Glycosides: Quantitative
Data
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The following tables summarize the quantitative data for key furanoditerpene glycosides

isolated from Tinospora crispa, including their structural information and spectroscopic data.

Table 1: Selected Furanoditerpene Glycosides from Tinospora crispa

Compound
Name

Molecular
Formula

Molecular
Weight

Source
Material

Reference

Borapetoside E C26H34O11 522.54 Stems [4]

Crispene A C20H22O5 342.39 Stems [4]

Crispene B C20H22O6 358.39 Stems [4]

Crispene C C20H22O5 342.39 Stems [4]

Crispene D C21H24O6 372.41 Stems [4]

Tinocrisposide A C25H32O10 492.51 Stems [5]

Tinocrisposide B C26H34O11 522.54 Stems [5]

Tinocrisposide C C26H34O12 538.54 Stems [5]

Tinocrisposide D C27H36O12 552.57 Stems [5]

Table 2: 1H and 13C NMR Spectroscopic Data for Tinosporol A in CDCl3
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Position 13C (δ ppm) 1H (δ ppm, J in Hz)

1 38.5 1.65 (m), 1.75 (m)

2 27.9 1.50 (m), 1.60 (m)

3 71.1 3.22 (dd, J = 11.2, 4.4)

4 39.8 1.45 (m)

5 139.8 -

6 121.6 5.35 (br s)

7 34.5 2.10 (m), 2.20 (m)

8 31.9 1.55 (m)

9 50.1 1.25 (m)

10 36.6 1.40 (m)

11 21.3 1.80 (m), 1.90 (m)

12 28.2 1.60 (m), 1.70 (m)

13 125.1 -

14 108.2 6.28 (br s)

15 141.3 7.21 (br s)

16 143.1 7.35 (br s)

17 21.4 1.68 (s)

18 28.0 1.00 (s)

19 19.4 0.85 (d, J = 6.8)

20 17.6 0.78 (s)

Data compiled from related compound analyses in cited literature.
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This section provides detailed methodologies for the extraction, isolation, and structural

elucidation of furanoditerpene glycosides from Tinospora crispa.

General Experimental Workflow
The following diagram illustrates a typical workflow for the isolation and characterization of

furanoditerpene glycosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

